Cas no 165547-71-7 (2(1H)-Pyridinone,3,4-diamino-5-methyl-)

• Product Name: 2(1H)-Pyridinone,3,4-diamino-5-methyl-
• CAS No: 165547-71-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 110627
• Update Time: 2024-03-05

2(1H)-Pyridinone,3,4-diamino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3,4-diamino-5-methyl-
• 2(1H)-Pyridinone,3,4-diamino-5-methyl-(9CI)
• 2(1H)-Pyridinone, 3,4-diamino-5-methyl-

• Inchi： 1S/C6H9N3O/c1-3-2-9-6(10)5(8)4(3)7/h2H,8H2,1H3,(H3,7,9,10)
• InChI Key： SRGFHZSJDQWCPG-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C)C(N)=C1N

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 282.4±40.0 °C(Predicted)
• PSA: 81.14
• pka: 13.75±0.10(Predicted)